Cas no 1261464-25-8 (6-Hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 6-Hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261464-25-8
• MF: C₁₃H₈F₃NO₄
• MW: 299.202134132385
• CID: 4920767
• Update Time: 2025-05-24

6-Hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C13H8F3NO4/c14-13(15,16)21-8-3-1-7(2-4-8)9-5-6-10(12(19)20)17-11(9)18/h1-6H,(H,17,18)(H,19,20)
• InChI Key： KCXQTUOMSULTQX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CC=C(C(=O)O)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6

Additional information on 6-Hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid

Introduction to 6-Hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic Acid (CAS No. 1261464-25-8) and Its Emerging Applications in Chemical Biology

6-Hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid, identified by the chemical formula CAS No. 1261464-25-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and trifluoromethoxy substituents, exhibits unique structural and functional properties that make it a promising candidate for various biological applications. The presence of a picolinic acid core structure, combined with aromatic and heterocyclic functionalities, positions this molecule as a versatile scaffold for drug discovery and biochemical investigations.

The 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid scaffold has been extensively studied for its potential in modulating biological pathways, particularly those involving inflammation, oxidative stress, and metabolic disorders. Recent advancements in medicinal chemistry have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents. The trifluoromethoxy group, in particular, contributes to the compound's lipophilicity and metabolic stability, enhancing its bioavailability and pharmacokinetic profiles.

In the realm of drug development, this compound has been explored for its anti-inflammatory properties. Studies have demonstrated that derivatives of 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid can interact with specific enzymes and receptors involved in the inflammatory cascade. For instance, research indicates that modifications at the hydroxyl and trifluoromethoxy positions can fine-tune the compound's binding affinity to targets such as COX-2 and NF-κB, leading to potent anti-inflammatory effects.

Furthermore, the 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid structure has been investigated for its potential role in managing oxidative stress-related diseases. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies suggest that this compound can scavenge reactive oxygen species (ROS) and modulate antioxidant enzyme activity, thereby mitigating oxidative damage.

The incorporation of the trifluoromethoxy group into the molecular framework not only enhances the compound's pharmacological activity but also improves its chemical stability. This characteristic is particularly crucial in pharmaceutical formulations, where stability under varying conditions is essential for maintaining efficacy. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to design analogs with tailored biological activities.

Recent research has also explored the antimicrobial properties of 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid derivatives. Antibiotic resistance remains a significant global health challenge, prompting the search for novel antimicrobial agents. Studies have shown that certain modifications of this scaffold can inhibit the growth of Gram-positive and Gram-negative bacteria by interfering with essential cellular processes such as DNA replication and protein synthesis.

The versatility of 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid extends to its application in biochemical assays. Researchers have utilized this compound as a substrate or inhibitor in enzyme-based assays to study metabolic pathways and enzyme kinetics. Its unique structural features allow it to interact with a wide range of enzymes, making it a valuable tool in drug discovery pipelines.

In conclusion, 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)picolinic acid (CAS No. 1261464-25-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural attributes, combined with its diverse biological activities, make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.